Cas no 1805035-89-5 (Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805035-89-5
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4847039
• Update Time: 2025-09-21

Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H12F2N2O2/c1-16-8(15)4-7-3-2-6(5-13)9(14-7)10(11)12/h2-3,10H,4-5,13H2,1H3
• InChI Key： UOHOOOGKXNUMDD-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC=C(CC(=O)OC)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate

Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805035-89-5): A Comprehensive Overview

Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1805035-89-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both aminomethyl and difluoromethyl substituents in its pyridine core makes it a versatile intermediate for various biochemical pathways and therapeutic interventions.

The molecular architecture of Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate contributes to its unique reactivity and functionality. The aminomethyl group, in particular, serves as a nucleophilic center, enabling the compound to participate in a wide range of chemical reactions, including condensation, alkylation, and polymerization processes. These reactions are crucial in the synthesis of more complex molecules, making this compound a valuable asset in organic synthesis.

Moreover, the difluoromethyl group introduces additional electronic properties to the molecule, influencing its interaction with biological targets. Fluorine atoms are known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. This feature has made compounds containing difluoromethylation increasingly popular in medicinal chemistry, as they often exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation.

In recent years, Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate has been explored in various research studies aimed at developing novel therapeutic agents. Its structural motifs have been incorporated into molecules targeting a broad spectrum of diseases, including cancer, infectious disorders, and neurological conditions. For instance, researchers have leveraged the compound's reactivity to design inhibitors of key enzymes involved in cellular proliferation and signal transduction pathways.

A notable application of this compound has been in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in regulating numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating the aminomethyl and difluoromethyl groups into kinase inhibitors, scientists have been able to enhance the potency and selectivity of these compounds. This approach has led to the discovery of several promising drug candidates that are currently undergoing preclinical evaluation.

The utility of Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate extends beyond kinase inhibition. Its structural features have also been utilized in the development of antiviral agents. The ability to introduce fluorine atoms into viral protease inhibitors has been shown to improve their resistance to enzymatic degradation and enhance their therapeutic efficacy. This has opened up new avenues for treating viral infections that were previously difficult to manage with existing antiviral drugs.

Additionally, the compound has found applications in the field of materials science. Its unique chemical properties make it an excellent candidate for designing advanced materials with tailored electronic and optical characteristics. These materials can be used in various applications, including organic electronics, photovoltaics, and sensors. The versatility of Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate underscores its importance not only in pharmaceuticals but also in broader scientific endeavors.

The synthesis of Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods play crucial roles in constructing the desired molecular framework.

In conclusion, Methyl 3-(aminomethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805035-89-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features enable it to serve as a valuable intermediate in drug development, materials science, and other areas of chemical innovation. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical research.